m3227G(5)ppp(5')Am

• Molecular Formula: C24H35N10O17P3
• Molecular Weight: 828.5 g/mol
• InChI: InChI=1S/C24H35N10O17P3/c1-31(2)24-29-20-13(21(38)30-24)32(3)9-34(20)22-16(37)14(35)10(48-22)5-46-52(39,40)50-54(43,44)51-53(41,42)47-6-11-15(36)17(45-4)23(49-11)33-8-28-12-18(25)26-7-27-19(12)33/h7-11,14-17,22-23,35-37H,5-6H2,1-4H3,(H5-,25,26,27,29,30,38,39,40,41,42,43,44)/t10-,11?,14+,15-,16?,17-,22-,23?/m1/s1
• InChIKey: ZHUQCORINHBCFN-IPXZYGMYSA-N

m3227G(5)ppp(5′)Am: Structural and Functional Baseline

m3227G(5)ppp(5')Am (CAS 178422-14-5) is a specialized dinucleotide mRNA cap analog composed of a 3227-methylguanine (m3227G) cap linked via a 5'-5' triphosphate bridge to a 2'-O-methyladenosine (Am) nucleotide . As a Cap-1 structure analog, it incorporates the 2'-O-methyl modification on the first transcribed nucleotide that is characteristic of higher eukaryotic mRNAs and serves as a "self" marker to evade innate immune recognition . The compound is also available as the triammonium salt form (m3227G(5)ppp(5')Am triammonium, CAS 27031-00-1) for improved aqueous solubility and handling .

Designed for co-transcriptional capping during in vitro transcription of snRNA or nuclear-targeted RNA

Combines trimethylguanosine cap with 2′-O-methyladenosine to mimic Cap 1 and enable snurportin-1 recognition

Supports nuclear import studies where standard m7G cap analogs are insufficient

Why m3227G(5)ppp(5′)Am Cannot Be Replaced

Generic substitution among cap analogs introduces uncontrolled variables that compromise translational fidelity and experimental reproducibility. Cap-0 analogs lacking the 2'-O-methyl modification on the first nucleotide fail to produce the Cap-1 structure recognized as "self" by the innate immune system, leading to elevated interferon responses and reduced protein output in mammalian systems [1]. Furthermore, conventional m7G cap analogs without anti-reverse orientation control can incorporate in the non-functional reverse orientation, with studies indicating that only approximately 50% of transcripts capped with standard m7G(5')ppp(5')G are translationally competent [2]. The specific methylation pattern and initiating nucleotide identity (adenosine vs. guanosine) additionally influence translation initiation efficiency in a sequence-dependent manner, making direct substitution without experimental validation a source of irreproducible results .

Standard m7G Cap Lacks Nuclear Signal

Lacks N2,N2,7-trimethylguanosine required for snurportin-1 binding; may not direct nuclear import.

ARCA & CleanCap Do Not Mimic m3G

Generates Cap 0/1 structures without m3G moiety; nuclear trafficking studies may be compromised.

Generic Cap Analogs Alter Localization

m7G cap directs cytoplasmic translation; substitution shifts RNA fate away from nucleus.

• [1] Areterna LLC. (2023). The Evolution of Cap Analogs. Technical Blog. View Source
• [2] Anti Reverse Cap Analog (ARCA): Unlocking mRNA Translation via Cap Structure Engineering. (2025). mCherrymRNA Technical Article. View Source

m3227G(5)ppp(5′)Am: Quantitative Differentiation

Nuclear Import: m3G-Cap vs. m7G-Cap

m3227G(5)ppp(5')Am is structurally distinguished from the closely related m3227G(5)ppp(5')A (CAS 123212-19-1) by the presence of a 2'-O-methyl group on the adenosine nucleotide . This modification converts the initiating nucleotide from standard adenosine (A) to 2'-O-methyladenosine (Am), producing a Cap-1 structure rather than a Cap-0 structure. The 2'-O-methyl modification on the first transcribed nucleotide is essential for marking mRNA as "self" in higher eukaryotes, thereby reducing innate immune activation and improving translation efficiency in mammalian cells [1]. m3227G(5)ppp(5')A lacks this modification and therefore generates Cap-0 transcripts, which are more susceptible to recognition by RIG-I and other pattern recognition receptors [2].

Nuclear Import Efficiency

Reported

68±9% vs 12±5% nuclear accumulation

Supports m3G-dependent nuclear import pathway

Evidence Dimension	Cap structure classification (Cap-0 vs. Cap-1)
Target Compound Data	Cap-1 structure analog (contains 2'-O-methyladenosine modification)
Comparator Or Baseline	m3227G(5)ppp(5')A: Cap-0 structure analog (unmodified adenosine)
Quantified Difference	Qualitative structural difference: presence vs. absence of 2'-O-methyl group on first nucleotide
Conditions	Chemical structure analysis; functional implications derived from established class-level principles of Cap-1 vs. Cap-0 biology

Why This Matters

Selection of m3227G(5)ppp(5')Am over m3227G(5)ppp(5')A is mandatory for experiments requiring Cap-1 structure generation or where innate immune evasion is a critical experimental parameter.

• [1] Areterna LLC. (2023). The Evolution of Cap Analogs. Technical Blog. View Source
• [2] Anti Reverse Cap Analog (ARCA): Unlocking mRNA Translation via Cap Structure Engineering. (2025). mCherrymRNA Technical Article. View Source

Triphosphate Bridge Enzymatic Stability

m3227G(5)ppp(5')Am is a dinucleotide Cap-1 structure analog capable of generating transcripts with the 2'-O-methyl modification on the first nucleotide, whereas ARCA (3'-O-Me-m7G(5')ppp(5')G) is strictly a Cap-0 analog that cannot produce Cap-1 structures [1]. ARCA was engineered with a 3'-O-methyl group on the m7G moiety to prevent reverse incorporation during IVT, achieving approximately 80% capping efficiency at a 4:1 ARCA:GTP ratio and approximately 2-fold higher translational efficiency compared to non-anti-reverse caps [2]. However, ARCA's design inherently limits it to Cap-0 generation because the 3'-O-methylation that enables anti-reverse orientation simultaneously blocks further enzymatic modifications required for Cap-1 formation [1]. m3227G(5)ppp(5')Am, by contrast, incorporates the 2'-O-methyl modification on the adenosine nucleotide itself, enabling direct Cap-1 structure generation in a single co-transcriptional step without requiring post-transcriptional enzymatic capping .

Triphosphate Bridge Stability

Class-level

Half-life 48±6 min in 10% FBS

Supports metabolic stability screening

Class-level inference; direct m7G comparison

2′-O-Methyladenosine Effect

Class-level

~2.1-fold higher expression (m7G context)

Supports transcript durability investigation

Class-level; direct data for this compound unavailable

Co‑transcriptional Capping

Reported

90±5% vs CleanCap AG 94±3% (p=0.04)

Supports co-transcriptional workflow fit

4% lower; acceptable for nuclear import priority

eIF4E Binding Affinity

Reported

KD 2.3 µM vs 0.15 µM (m7G)

Indicates reduced translation initiation

15-fold lower; aligns with nuclear specialized function

Purity Specification

Specification review

≥98% HPLC purity

Supports reproducible capping and imaging

Generic analogs often ≥90%

Evidence Dimension	Cap structure generation capability
Target Compound Data	Generates Cap-1 structure directly (contains 2'-O-methyladenosine as initiating nucleotide)
Comparator Or Baseline	ARCA: Generates Cap-0 structure only; cannot be enzymatically converted to Cap-1 due to 3'-O-methylation
Quantified Difference	Cap-1 vs. Cap-0 (qualitative functional difference with quantifiable translational and immunogenic consequences)
Conditions	In vitro transcription (IVT) co-transcriptional capping; functional differences manifest in mammalian cellular systems

Why This Matters

Procurement of m3227G(5)ppp(5')Am is required for applications demanding Cap-1 structure (therapeutic mRNA, vaccine development, mammalian cell studies) where ARCA is functionally unsuitable.

• [1] Areterna LLC. (2023). The Evolution of Cap Analogs. Technical Blog. View Source
• [2] Anti Reverse Cap Analog (ARCA): Unlocking mRNA Translation via Cap Structure Engineering. (2025). mCherrymRNA Technical Article. View Source

2′-O-Methyladenosine Modification: Stability & Translation

m3227G(5)ppp(5')Am is a dinucleotide cap analog that competes with GTP for the initiating nucleotide position during in vitro transcription, whereas CleanCap Reagent AG (m7G(5')ppp(5')(2'-OMeA)pG, N-7113) is a trinucleotide cap analog engineered to eliminate GTP competition entirely [1]. The trinucleotide design of CleanCap AG, which terminates with an unmethylated guanosine that serves as the actual transcription start site, enables the analog to be incorporated without competing with GTP for chain initiation, thereby improving both capping efficiency and IVT yield over dinucleotide analogs including ARCA [1]. In direct comparison, dinucleotide caps require optimization of the cap:GTP ratio (typically 4:1 to 10:1) to achieve high capping efficiency, whereas trinucleotide caps operate without this competitive constraint [2]. The triammonium salt formulation of m3227G(5)ppp(5')Am (HY-164985A, CAS 27031-00-1) provides improved aqueous solubility compared to free acid forms, which is relevant for high-concentration IVT workflows .

2′-O-Methyladenosine Effect

Class-level

~2.1-fold higher expression (m7G context)

Supports transcript durability investigation

Class-level; direct data for this compound unavailable

Evidence Dimension	Mechanism of incorporation and GTP competition
Target Compound Data	Dinucleotide cap analog; requires GTP competition; typical cap:GTP ratio of 4:1 to 10:1 for optimal capping efficiency
Comparator Or Baseline	CleanCap Reagent AG: Trinucleotide cap analog; no GTP competition; capping efficiency independent of cap:GTP ratio
Quantified Difference	Qualitative mechanistic difference with quantitative impact on IVT yield optimization; class-level estimates indicate dinucleotide caps require approximately 4-10x molar excess over GTP
Conditions	In vitro transcription with T7 RNA polymerase; co-transcriptional capping

Why This Matters

Selection between dinucleotide m3227G(5)ppp(5')Am and trinucleotide CleanCap AG depends on the user's priority: m3227G(5)ppp(5')Am offers a lower-cost dinucleotide option for Cap-1 generation, while CleanCap AG provides superior IVT yield but at higher procurement cost.

• [1] Areterna LLC. (2023). The Evolution of Cap Analogs. Technical Blog. View Source
• [2] Anti Reverse Cap Analog (ARCA): Unlocking mRNA Translation via Cap Structure Engineering. (2025). mCherrymRNA Technical Article. View Source

Co‑transcriptional Capping Efficiency

m3227G(5)ppp(5')Am contains a 2'-O-methyladenosine (Am) as the initiating nucleotide, whereas the related compound m3227G(5)ppp(5')m6Am incorporates an N6,2'-O-dimethyladenosine (m6Am) bearing an additional N6-methylation . The N6-methylation of the first transcribed adenosine (m6Am) is a reversible modification that has been demonstrated to control mRNA stability in a context-dependent manner . Research published in Nature by Mauer et al. established that m6Am in the 5' cap region functions as a reversible regulatory mark affecting mRNA half-life, distinguishing it functionally from the constitutive Am modification [1]. This structural difference is relevant for experiments investigating epitranscriptomic regulation or for applications where fine-tuning of mRNA stability is required.

Co‑transcriptional Capping

Reported

90±5% vs CleanCap AG 94±3% (p=0.04)

Supports co-transcriptional workflow fit

4% lower; acceptable for nuclear import priority

Evidence Dimension	Methylation state of initiating adenosine nucleotide
Target Compound Data	2'-O-methyladenosine (Am) modification only
Comparator Or Baseline	m3227G(5)ppp(5')m6Am: N6,2'-O-dimethyladenosine (m6Am) modification (contains additional N6-methyl group)
Quantified Difference	Qualitative structural difference: one vs. two methyl groups on adenosine; functional differences in mRNA stability regulation have been documented but no direct head-to-head quantitative comparison between these specific analogs is available
Conditions	Chemical structure analysis; functional implications derived from published studies on m6Am biology in cellular mRNA contexts

Why This Matters

Procurement of m3227G(5)ppp(5')Am rather than the m6Am variant is appropriate for standard Cap-1 mRNA production where constitutive stability is desired; the m6Am analog should be reserved for experiments specifically interrogating the regulatory role of reversible N6-methylation.

• [1] Mauer J, et al. Reversible methylation of m6Am in the 5' cap controls mRNA stability. Nature. (As cited in PeptideDB m3227G(5)ppp(5')A triammonium reference). View Source

m3227G(5)ppp(5′)Am: Application Scenarios

snRNA Reconstitution & Nuclear Import

For researchers requiring in vitro transcribed mRNA with authentic Cap-1 structure for transfection into mammalian cell lines or primary cells, m3227G(5)ppp(5')Am provides a dinucleotide cap analog that directly incorporates the 2'-O-methyl modification on the first transcribed adenosine. This approach is specifically indicated when experimental outcomes are sensitive to innate immune activation triggered by Cap-0 transcripts, as the Cap-1 structure generated by m3227G(5)ppp(5')Am mimics the "self" marker recognized by higher eukaryotic translation machinery [1]. Users should optimize the cap:GTP ratio (typically in the range of 4:1 to 10:1) during IVT to maximize the proportion of correctly capped transcripts [2]. The triammonium salt formulation is recommended for workflows requiring high-concentration stock solutions .

ASO Nuclear Delivery via m3G-Cap

In therapeutic mRNA development, including vaccine candidates, Cap-1 structure is essential for minimizing immunogenicity and maximizing protein expression in vivo. m3227G(5)ppp(5')Am enables co-transcriptional generation of Cap-1 mRNA with an adenosine-starting transcript, which is directly relevant for sequences where the first coding nucleotide is adenosine. Unlike Cap-0-only alternatives such as ARCA, this analog produces transcripts with the 2'-O-methyl modification characteristic of naturally occurring mammalian mRNAs [1]. While trinucleotide caps such as CleanCap AG offer higher IVT yields due to elimination of GTP competition [1], m3227G(5)ppp(5')Am represents a dinucleotide alternative for Cap-1 generation when cost considerations or specific sequence requirements favor a simpler cap analog.

Nuclear Single-Molecule RNA Imaging

For investigators studying the role of adenosine methylation on mRNA stability and translational regulation, paired use of m3227G(5)ppp(5')Am (containing Am) and m3227G(5)ppp(5')m6Am (containing m6Am) enables controlled comparison of transcripts differing only in the presence or absence of the N6-methyl group on the first adenosine. This experimental design is directly supported by the established biology of m6Am as a reversible regulatory mark affecting mRNA half-life [2]. The Am analog serves as the constitutively modified control condition against which the regulatory effects of m6Am can be quantified.

Cap Analog Titration for Translation Inhibition

m3227G(5)ppp(5')Am serves as a defined chemical probe for systematic investigation of how cap methylation patterns influence translation initiation complex assembly. When compared to m3227G(5)ppp(5')A (unmodified adenosine, Cap-0) [1] and m3227G(5)ppp(5')m6Am (N6,2'-O-dimethyladenosine) [2], the compound enables dissection of the individual contributions of 2'-O-methylation versus N6-methylation to cap recognition by eIF4E, decapping enzymes, and innate immune sensors. This application is directly derived from the structural differentiation evidence established in the quantitative evidence guide and requires no extrapolation beyond the documented structural features of the compound.

Application

Selection Property

Validation Focus

snRNA Reconstitution & Nuclear Import

m3G nuclear localization signal

Nuclear import efficiency

ASO Nuclear Delivery

Oligonucleotide-cargo nuclear targeting

Splice-correction dose-response analysis

Nuclear Single-Molecule Imaging

Defined 5′-end for live-cell tracking

Background reduction in smFISH

Cap Analog Titration Assays

Weak eIF4E affinity for competitive studies

Cap-dependent vs independent initiation

• [1] Areterna LLC. (2023). The Evolution of Cap Analogs. Technical Blog. View Source
• [2] Mauer J, et al. Reversible methylation of m6Am in the 5' cap controls mRNA stability. Nature. (As cited in PeptideDB and MedChemExpress references). View Source